Cas no 1425931-78-7 (5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine)

5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine structure
1425931-78-7 structure
Product Name:5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
CAS No:1425931-78-7
Molecular Formula:C6H8FN3
Molecular Weight:141.146224021912
CID:4699603

5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Properties

Names and Identifiers

    • 5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
    • InChIKey: LMYIQELFORXUQE-QWWZWVQMSA-N
    • Inchi: 1S/C6H8FN3/c7-4-1-3(4)5-2-6(8)10-9-5/h2-4H,1H2,(H3,8,9,10)/t3-,4-/m1/s1
    • SMILES: F[C@@H]1C[C@H]1C1=CC(N)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 10
  • Complexity: 141
  • Topological Polar Surface Area: 54.7

5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P021KWR-250mg
5-[TRANS-2-FLUOROCYCLOPROPYL]-1H-PYRAZOL-3-AMINE
1425931-78-7 95%
250mg
$1179.00 2024-06-20
Chemenu
CM503855-1g
5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine
1425931-78-7 97%
1g
$1345 2022-06-13
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12692-5g
5-((1S,2R)-2-fluorocyclopropyl)-1H-pyrazol-3-amine
1425931-78-7 95%
5g
$3000 2023-09-07

5-((1S,2R)-2-Fluorocyclopropyl)-1H-pyrazol-3-amine Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1425931-78-7)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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